Cas no 52117-67-6 (Benzaldehyde, 3-acetyl-2,6-dihydroxy-4-methoxy-)

• Product Name: Benzaldehyde, 3-acetyl-2,6-dihydroxy-4-methoxy-
• CAS No: 52117-67-6
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• CID: 1575829
• PubChem ID: 610933
• Update Time: 2025-04-21

Benzaldehyde, 3-acetyl-2,6-dihydroxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-acetyl-2,6-dihydroxy-4-methoxy-
• 2,4-Dihydroxy-6-methoxy-3-formylacetophenone
• 3-acetyl-2,6-dihydroxy-4-methoxybenzaldehyde
• Benzaldehyde,3-acetyl-2,6-dihydroxy-4-methoxy
• 3-Acetyl-2,6-dihydroxy-4-methoxybenzaldehyde #
• FS-8052
• DTXSID70346280
• UOURIOWCMYPGGF-UHFFFAOYSA-N
• 52117-67-6
• AKOS030576326
• Methyl(2,4-dihydroxy-3-formyl-6-methoxy)phenylketone
• CHEBI:229171

• Inchi： 1S/C10H10O5/c1-5(12)9-8(15-2)3-7(13)6(4-11)10(9)14/h3-4,13-14H,1-2H3
• InChI Key： UOURIOWCMYPGGF-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(C=O)=C(C=1C(C)=O)O)O

Computed Properties

• Exact Mass: 210.05300
• Monoisotopic Mass: 210.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Color/Form: Cryst.
• PSA: 83.83000
• LogP: 1.12150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones